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Compound of Interest

Compound Name: Pomotrelvir

Cat. No.: B12783405

For researchers, scientists, and drug development professionals engaged in the study of
Pomotrelvir, a selective and competitive covalent inhibitor of the SARS-CoV-2 main protease
(Mpro), adherence to strict safety protocols is paramount to ensure personal safety and prevent
environmental contamination.[1][2] This document provides essential, immediate safety and
logistical information, including operational and disposal plans for handling Pomotrelvir.

Hazard Identification and Classification

Pomotrelvir is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[3] All personnel handling this compound should be thoroughly familiar with its potential

hazards.
. o Precautionary Statement
Hazard Classification Description
Codes

Acute Toxicity, Oral (Category ]
2) Harmful if swallowed. H302
Acute Aquatic Toxicity ) o

Very toxic to aquatic life. H400
(Category 1)
Chronic Aquatic Toxicity Very toxic to aquatic life with HA10
(Category 1) long lasting effects.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Pomotrelvir to

minimize exposure risk.

PPE Item

Standard

Purpose

Gloves

Chemical-resistant (e.g., nitrile)

To prevent skin contact.
Double gloving is
recommended when there is a
potential for leaking or

splashing.[4]

Gown

Disposable, low-permeability

fabric with tight-fitting cuffs

To protect skin and clothing

from contamination.[5]

Eye Protection

Safety glasses with side

shields or goggles

To prevent eye contact from

splashes or aerosols.

Respiratory Protection

N95 respirator or equivalent

To be used when handling the
powder form or if aerosol
generation is possible to avoid

inhalation.[6]

Operational Handling Procedures

All handling of Pomotrelvir should be conducted in a designated controlled area, such as a

chemical fume hood or a biological safety cabinet, to contain any dust or aerosols.[3][4]
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Caption: Workflow for the safe handling of Pomotrelvir, from preparation to disposal.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure a Safety Data Sheet (SDS) for Pomotrelvir is readily accessible.[3]

o Don the appropriate PPE as specified in the table above.

o Prepare the handling area (e.g., chemical fume hood) by lining the work surface with
absorbent, disposable bench paper.

e Handling:

[¢]

Avoid the formation of dust and aerosols.[3]

[e]

Use only in areas with appropriate exhaust ventilation.[3]

[e]

Do not eat, drink, or smoke when using this product.[3]

o

Wash hands thoroughly after handling.[3]

o Storage:
o Keep the container tightly sealed in a cool, well-ventilated area.[3]
o Store at -20°C for powder form or -80°C when in solvent.[3]
o Keep away from direct sunlight and sources of ignition.[3]

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids
apart. Remove contact lenses if present and

easy to do. Seek prompt medical attention.[3]

Skin Contact

Remove contaminated clothing and shoes.
Rinse skin thoroughly with large amounts of

water. Call a physician.[3]

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

Inhalation ) o
(CPR). Avoid mouth-to-mouth resuscitation.
Seek immediate medical attention.[3]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water. Call a physician or poison control

center immediately.[3]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential to prevent contamination.

Logical Flow for Spill and Disposal Management
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Caption: Logical flow for managing spills and routine waste disposal of Pomotrelvir.

Spill Response:

¢« Evacuate the immediate area and alert others.

« Don appropriate PPE, including respiratory protection.
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o Contain the spill using absorbent materials.

o Carefully collect the spilled material and contaminated absorbents into a labeled, sealed
container for hazardous waste.

» Decontaminate the spill area with an appropriate cleaning agent.

» Dispose of all contaminated materials as hazardous waste.

Waste Disposal:

» All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, must be disposed of as hazardous waste.

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3]

e Avoid release to the environment.[3] Collect any spillage.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Pomotrelvir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12783405#personal-protective-equipment-for-
handling-pomotrelvir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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